Cas no 1261633-90-2 (3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261633-90-2
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924068
• Update Time: 2025-05-24

3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-12-6-18-5-10(11(12)7-19)8-2-1-3-9(4-8)13(15,16)17/h1-7H
• InChI Key： OPHOROPCDBXEPK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C=1C=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde

3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde: A Comprehensive Overview

The compound 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261633-90-2) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a fluorine atom at the 3-position and a trifluoromethyl-substituted phenyl group at the 5-position of the isonicotinaldehyde backbone. These structural features confer it with distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde in drug discovery and development. The presence of fluorine atoms in organic compounds is well-documented for their ability to enhance bioavailability, improve metabolic stability, and modulate pharmacokinetic properties. In this compound, the fluorine atom at the 3-position plays a critical role in stabilizing the molecule's conformation, which is essential for its interaction with biological targets. Furthermore, the trifluoromethyl group attached to the phenyl ring introduces additional electronic effects, which can influence the molecule's reactivity and selectivity in various chemical reactions.

The synthesis of 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde involves a multi-step process that typically begins with the preparation of isonicotinaldehyde derivatives. The introduction of the fluorine atom and the trifluoromethyl-substituted phenyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of these synthesis pathways, making this compound more accessible for research and industrial applications.

One of the most promising applications of 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde lies in its potential as a building block for constructing bioactive molecules. Its structure allows for further functionalization at multiple positions, enabling chemists to design compounds with tailored properties. For instance, researchers have explored its use as a precursor for synthesizing heterocyclic compounds, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In addition to its role in drug discovery, 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde has shown potential in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and organic photovoltaic devices. Recent studies have demonstrated that incorporating fluorinated aromatic systems into these devices can enhance their efficiency and stability under operating conditions.

The study of 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde has also contributed to our understanding of fluorinated aromatic systems in organic chemistry. The interplay between fluorine's electronegativity and its ability to induce steric effects has been extensively investigated, providing valuable insights into how these factors influence molecular behavior. This knowledge is crucial for designing new compounds with desired physical and chemical properties.

From an environmental perspective, researchers have examined the biodegradation pathways of 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde, particularly focusing on how its fluorinated substituents affect microbial degradation processes. These studies are essential for assessing the compound's environmental impact and ensuring its safe use in industrial applications.

In conclusion, 3-Fluoro-5-(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261633-90-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and fundamental chemical research. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.